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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341

Introduction:

Diholmium tricarbonate (Ho2(CO3)3) serves as a crucial precursor material in the fabrication
of advanced ceramic components. While not directly incorporated into the final ceramic matrix
in its carbonate form, it decomposes upon heating to form holmium oxide (Ho203), which
imparts unigue and desirable properties to a wide range of ceramic materials. These
applications span from specialized colorants to functional components in electronic and optical
devices. This document outlines the key applications, experimental protocols for the use of
diholmium tricarbonate as a precursor, and the resulting properties of holmium-doped

ceramics.

Application: Colorant for Glasses and Ceramic
Glazes

Holmium oxide, derived from the thermal decomposition of diholmium tricarbonate, is a
specialized colorant in the glass and ceramic industry. It is known for producing distinct colors
that can change depending on the lighting conditions.[1][2] In daylight, it typically imparts a
yellow or tannish-pink color, while under fluorescent lighting, it can appear as a fiery orange-
red.[2] This dichroic property makes it valuable for creating unique aesthetic effects in
decorative glasses, enamels, and ceramic glazes.

Protocol for Glaze Preparation:
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An experimental workflow for preparing a holmium-containing ceramic glaze is outlined below.
This process involves the thermal decomposition of diholmium tricarbonate into holmium
oxide, which is then mixed with other glaze components.
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Precursor Preparation Application and Firing
Diholmium Tricarbonate Application to
(Ho2(C03)3) Bisque-fired Ceramic
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:

Sieving of Glaze Slurry
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Prepare Aqueous Solutions of:
Yttrium Nitrate
Holmium Nitrate
(from Diholmium Tricarbonate + Nitric Acid)

l

Mix Solutions in
Desired Stoichiometric Ratio

l

Add Precipitant
(e.g., Ammonium Bicarbonate)
under vigorous stirring

l

Precipitate Washing
(with deionized water and ethanol)

;

Drying of the Precipitate

l

Calcination of Precursor Powder
(e.g., 1100-1300°C)

;

Sieving of Ho: Y203 Nanopowder

;

Uniaxial and Cold Isostatic Pressing

l

Vacuum Sintering
(e.g., 1760°C for 13 hours)

;

Transparent Ho: Y203 Ceramic

Solid-State Reaction with
BaCOs and TiO2

Modified Dielectric Properties
(Dielectric Constant, Dielectric Loss)

Application in
Ceramic Capacitors

Diholmium Tricarbonate ety
Calcination
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Holmium Oxide (Ho203) Holmium-Doped BaTiOs Ceramic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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